Cas no 1903966-23-3 (methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate)

• Product Name: methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate
• CAS No: 1903966-23-3
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5637854
• PubChem ID: 117569887
• Update Time: 2025-10-30

methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• 1903966-23-3
• methyl 4-{[2-(piperazin-1-yl)ethyl]amino}benzoate
• EN300-28229843
• Benzoic acid, 4-[[2-(1-piperazinyl)ethyl]amino]-, methyl ester
• methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate

• Inchi： 1S/C14H21N3O2/c1-19-14(18)12-2-4-13(5-3-12)16-8-11-17-9-6-15-7-10-17/h2-5,15-16H,6-11H2,1H3
• InChI Key： TVOMWFMXLRFGDN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)NCCN1CCNCC1)=O

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 431.4±40.0 °C(Predicted)
• pka: 9.18±0.10(Predicted)

Additional information on methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate

Methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate (CAS No. 1903966-23-3): A Comprehensive Overview

Methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate, identified by its CAS number 1903966-23-3, is a compound of significant interest in the field of pharmaceutical research and development. This molecule, featuring a benzoate core linked to a piperazine moiety, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The structural features of this compound make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate consists of a benzoic acid derivative substituted with an amine group connected to a piperazine ring. This configuration suggests potential interactions with biological targets, making it a promising scaffold for the development of new therapeutic agents. The presence of the piperazine group, known for its ability to form hydrogen bonds and interact with various protein targets, enhances the compound's pharmacological relevance.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. Piperazine derivatives, in particular, have been extensively studied for their role in central nervous system (CNS) disorders. The compound methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate may exhibit properties that are beneficial in the treatment of conditions such as depression, anxiety, and other neurological disorders. Its ability to interact with neurotransmitter receptors and enzymes makes it a compelling candidate for further investigation.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic properties of novel compounds with high accuracy. These computational tools have been instrumental in identifying potential lead compounds for drug development. Methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate has been subjected to virtual screening studies to assess its interactions with various biological targets. Preliminary results suggest that this compound may have significant binding affinity for certain enzymes and receptors involved in neurological pathways.

The synthesis of methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperazine moiety into the benzoate backbone necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have reported efficient synthetic routes that utilize readily available starting materials and standard laboratory equipment. These synthetic strategies are crucial for the scalable production of this compound for further pharmacological studies.

In vitro studies have begun to elucidate the biological activity of methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate. Initial experiments have focused on its interaction with neurotransmitter receptors, such as serotonin and dopamine receptors. The compound's ability to modulate these receptors could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments. Additionally, its potential role in inhibiting key enzymes involved in neurological disorders is under active investigation.

The pharmacokinetic properties of methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate are also being evaluated to determine its suitability for clinical applications. Factors such as solubility, stability, and metabolic pathways are critical considerations in drug development. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, which could enhance its bioavailability and therapeutic potential. Further studies are needed to confirm these findings and optimize its pharmacokinetic properties.

The future direction of research on methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate includes exploring its mechanism of action and developing analogs with enhanced biological activity. By modifying specific structural features, researchers aim to create derivatives that exhibit improved efficacy and selectivity for target receptors or enzymes. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential in advancing this field.

In conclusion, methyl 4-{2-(piperazin-1-yl)ethylamino}benzoate (CAS No. 1903966-23-3) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and potential interactions with biological targets make it a valuable compound for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in addressing unmet medical needs.